Cas no 180698-14-0 (1-(3,5-difluorophenyl)piperazine)
180698-14-0 structure
Product Name:1-(3,5-difluorophenyl)piperazine
CAS No:180698-14-0
MF:C10H12F2N2
MW:198.212489128113
CID:139163
PubChem ID:10987219
Update Time:2025-04-19
1-(3,5-difluorophenyl)piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,5-Difluorophenyl)piperazine
- Piperazine,1-(3,5-difluorophenyl)-
- AC1Q4LIX
- AG-E-30823
- CTK4D7685
- KB-213564
- SureCN3045513
- EN300-59253
- SCHEMBL3045513
- AT25486
- DTXSID10450855
- Piperazine, 1-(3,5-difluorophenyl)-
- TWSOQIHDPMMWAJ-UHFFFAOYSA-N
- SB34445
- 1-(3,5-DIFLUORO-PHENYL)-PIPERAZINE
- AKOS010081511
- 180698-14-0
- 1-(3,5-difluorophenyl)piperazine
-
- Inchi: 1S/C10H12F2N2/c11-8-5-9(12)7-10(6-8)14-3-1-13-2-4-14/h5-7,13H,1-4H2
- InChI Key: TWSOQIHDPMMWAJ-UHFFFAOYSA-N
- SMILES: FC1C=C(C=C(C=1)N1CCNCC1)F
Computed Properties
- Exact Mass: 198.09696
- Monoisotopic Mass: 198.09685472g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.6
- Topological Polar Surface Area: 15.3Ų
Experimental Properties
- PSA: 15.27
1-(3,5-difluorophenyl)piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-59253-0.05g |
1-(3,5-difluorophenyl)piperazine |
180698-14-0 | 95% | 0.05g |
$94.0 | 2023-02-09 | |
| Enamine | EN300-59253-0.1g |
1-(3,5-difluorophenyl)piperazine |
180698-14-0 | 95% | 0.1g |
$140.0 | 2023-02-09 | |
| Enamine | EN300-59253-0.25g |
1-(3,5-difluorophenyl)piperazine |
180698-14-0 | 95% | 0.25g |
$200.0 | 2023-02-09 | |
| Enamine | EN300-59253-0.5g |
1-(3,5-difluorophenyl)piperazine |
180698-14-0 | 95% | 0.5g |
$374.0 | 2023-02-09 | |
| Enamine | EN300-59253-1.0g |
1-(3,5-difluorophenyl)piperazine |
180698-14-0 | 95% | 1.0g |
$499.0 | 2023-02-09 | |
| Enamine | EN300-59253-2.5g |
1-(3,5-difluorophenyl)piperazine |
180698-14-0 | 95% | 2.5g |
$978.0 | 2023-02-09 | |
| Enamine | EN300-59253-5.0g |
1-(3,5-difluorophenyl)piperazine |
180698-14-0 | 95% | 5.0g |
$1448.0 | 2023-02-09 | |
| Enamine | EN300-59253-10.0g |
1-(3,5-difluorophenyl)piperazine |
180698-14-0 | 95% | 10.0g |
$2146.0 | 2023-02-09 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN13912-1G |
1-(3,5-difluorophenyl)piperazine |
180698-14-0 | 95% | 1g |
¥ 2,343.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN13912-5G |
1-(3,5-difluorophenyl)piperazine |
180698-14-0 | 95% | 5g |
¥ 7,108.00 | 2023-04-14 |
1-(3,5-difluorophenyl)piperazine Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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